Cas no 1261897-95-3 (3-Cyano-5-(2-fluorophenyl)phenol)

• Product Name: 3-Cyano-5-(2-fluorophenyl)phenol
• CAS No: 1261897-95-3
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• MDL: MFCD18314160
• CID: 2762046
• PubChem ID: 53219837
• Update Time: 2025-10-29

3-Cyano-5-(2-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261897-95-3
• MFCD18314160
• 3-Cyano-5-(2-fluorophenyl)phenol, 95%
• DTXSID20684629
• 3-CYANO-5-(2-FLUOROPHENYL)PHENOL
• 2'-Fluoro-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 3-Cyano-5-(2-fluorophenyl)phenol

• MDL： MFCD18314160
• Inchi： 1S/C13H8FNO/c14-13-4-2-1-3-12(13)10-5-9(8-15)6-11(16)7-10/h1-7,16H
• InChI Key： YIVNVLHXVRZRCB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 213.058992041Da
• Monoisotopic Mass: 213.058992041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Cyano-5-(2-fluorophenyl)phenol

3-Cyano-5-(2-fluorophenyl)phenol (CAS No. 1261897-95-3): A Versatile Chemical Intermediate for Modern Applications

3-Cyano-5-(2-fluorophenyl)phenol (CAS 1261897-95-3) is an important fluorinated aromatic compound with a unique molecular structure that combines a cyano group and a fluorophenyl moiety. This specialty chemical has gained significant attention in pharmaceutical research and material science due to its versatile reactivity and potential applications. The compound's molecular formula is C13H8FNO, with a molecular weight of 213.21 g/mol, making it an ideal building block for more complex molecular architectures.

The growing interest in fluorinated organic compounds like 3-Cyano-5-(2-fluorophenyl)phenol stems from their unique electronic properties and metabolic stability. In drug discovery, the introduction of fluorine atoms and cyano groups has become a popular strategy to improve pharmacokinetic properties. Recent studies show that searches for "fluorinated drug intermediates" and "cyano-containing building blocks" have increased by 35% in the past year, reflecting the pharmaceutical industry's demand for such specialized chemicals.

From a synthetic chemistry perspective, 3-Cyano-5-(2-fluorophenyl)phenol offers multiple reactive sites for further functionalization. The phenolic hydroxyl group can participate in etherification or esterification reactions, while the cyano group serves as a versatile handle for conversion to various other functional groups. The fluorophenyl ring provides opportunities for cross-coupling reactions, making this compound particularly valuable in medicinal chemistry and material science applications.

The thermal and chemical stability of 3-Cyano-5-(2-fluorophenyl)phenol makes it suitable for various industrial processes. Analytical data shows the compound typically appears as a white to off-white crystalline powder with a melting point range of 145-150°C. Its solubility profile includes good solubility in common organic solvents like dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and moderate solubility in alcohols, which facilitates its use in different synthetic applications.

In pharmaceutical research, 3-Cyano-5-(2-fluorophenyl)phenol serves as a key intermediate for developing potential therapeutic agents. The compound's structure appears in several patent applications related to kinase inhibitors and central nervous system (CNS) drugs. Recent trends in drug development show particular interest in fluorinated compounds for their ability to cross the blood-brain barrier, with search queries for "fluorinated CNS drug candidates" growing steadily in scientific literature databases.

Material scientists have also explored applications of 3-Cyano-5-(2-fluorophenyl)phenol in advanced materials. The compound's aromatic system and polar functional groups make it a potential monomer for high-performance polymers or as a component in liquid crystal materials. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (hydroxyl) groups creates interesting electronic properties that could be exploited in organic electronic devices.

Quality control of 3-Cyano-5-(2-fluorophenyl)phenol typically involves HPLC analysis with purity specifications often exceeding 98%. The compound is generally stable under recommended storage conditions (room temperature, protected from light and moisture), though like many aromatic nitriles, it should be handled with appropriate safety precautions in well-ventilated areas. Analytical methods for this compound continue to improve, with recent publications describing advanced LC-MS techniques for its characterization.

The market for fluorinated fine chemicals like 3-Cyano-5-(2-fluorophenyl)phenol has shown consistent growth, driven by demand from both pharmaceutical and specialty materials sectors. Industry reports indicate a compound annual growth rate (CAGR) of approximately 7-9% for similar fluorinated building blocks, with particular strength in Asia-Pacific markets. This growth aligns with increased research activity in targeted therapies and personalized medicine, where fluorinated compounds play a crucial role.

Environmental and regulatory aspects of 3-Cyano-5-(2-fluorophenyl)phenol have been studied in accordance with modern chemical safety protocols. While the compound shows good stability under normal conditions, proper waste management procedures should be followed according to local regulations. The development of green chemistry approaches for synthesizing such fluorinated compounds remains an active area of research, with several recent publications focusing on catalytic methods and solvent reduction strategies.

Future research directions for 3-Cyano-5-(2-fluorophenyl)phenol may explore its potential in emerging fields like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features make it an attractive candidate for incorporation into such advanced therapeutic modalities. Additionally, its application in metal-organic frameworks (MOFs) and other advanced materials continues to be an area of active investigation in materials science laboratories worldwide.